(S)-N-(Cyclopropylmethylene)-2-methylpropane-2-sulfinamide

• IUPAC Name: (S)-N-(cyclopropylmethylidene)-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C8H15NOS/c1-8(2,3)11(10)9-6-7-4-5-7/h6-7H,4-5H2,1-3H3/t11-/m0/s1
• InChI Key: RJWKIBPXFVCJQH-NSHDSACASA-N
• Canonical SMILES: CC(C)(C)S(=O)N=CC1CC1
• Isomeric SMILES: CC(C)(C)[S@](=O)N=CC1CC1
• Molecular Formula: C8H15NOS
• Molecular Weight: 173.28 g/mol

Description

(S)-N-(Cyclopropylmethylene)-2-methylpropane-2-sulfinamide is a useful research compound. Its molecular formula is C8H15NOS and its molecular weight is 173.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chromatographic Enantioseparation

Chiral sulfinamide derivatives, like (S)-N-(Cyclopropylmethylene)-2-methylpropane-2-sulfinamide, are significant in chemistry, medicine, and material science. A study detailed the enantioseparation of chiral sulfinamide derivatives using polysaccharide-based chiral stationary phases (CSPs), providing insights valuable for future chiral High-Performance Liquid Chromatography (HPLC) studies related to these compounds (Zeng, Wen, Xiang, & Zhang, 2018).

Mechanistic Insights in Chemical Reactions

Research on the asymmetric nucleophilic 1,2-addition of (S)-N-benzylidene-2-methylpropane-2-sulfinamide with methylmagnesium bromide and methyllithium used Density Functional Theory (DFT) computations. This study elucidates the mechanism of this reaction, crucial for understanding stereochemical outcomes in organic synthesis (Hennum, Fliegl, Gundersen, & Eisenstein, 2014).

Microwave-assisted Solvent-free Synthesis

An environmentally friendly, efficient procedure for synthesizing optically pure N-(tert-butylsulfinyl)imines was developed, using microwave-promoted condensation of aldehydes and ketones with (R)-2-methylpropane-2-sulfinamide. This method is significant for the preparation of a variety of sulfinyl imines in good yields, enhancing the synthesis of aromatic, heteroaromatic, and aliphatic N-(tert-butylsulfinyl)imines (Collados, Toledano, Guijarro, & Yus, 2012).

Catalysis in Organic Synthesis

Chiral sulfinamides, including (S)-N-(Cyclopropylmethylene)-2-methylpropane-2-sulfinamide, have been used in conjunction with achiral sulfonic acids as a cocatalyst system for enantioselective protonation reactions. This application is particularly significant in the formation of 2-aryl-substituted cycloalkanones (Beck, Hyde, & Jacobsen, 2011).

Synthesis routes and methods

Procedure details

The title compound was prepared according to a general procedure described by G. Liu, D. A. Cogan, T. D. Owens, T. P. Tang, and J. A. Ellman J. Org. Chem. 1999, 64, 1278: A mixture of cyclopropanecarboxaldehyde (35.0 g, 0.5 mol), 2-methyl-2-propanesulfinic acid 1-cyclopropyl-methylideneamide (30 g, 0.25 mol) and anhydrous CuSO4 (120 g, 0.75 mol) in CH2Cl2 (1500 mL) was stirred at room temperature overnight. The reaction mixture was filtered and evaporated to give the title compound (39 g, yield 95%), which was used in the next step without further purification.